Cas no 83823-19-2 (6-chloro-2H-chromene-3-carboxamide)

6-chloro-2H-chromene-3-carboxamide structure
83823-19-2 structure
Product name:6-chloro-2H-chromene-3-carboxamide
CAS No:83823-19-2
MF:C10H8ClNO2
MW:209.629021644592
CID:989062
PubChem ID:55156

6-chloro-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2H-chromene-3-carboxamide
    • Z147129678
    • 83823-19-2
    • NSC147928
    • UNII-AI6NA4YY50
    • BRN 4426619
    • 6-Chloro-2H-1-benzopyran-3-carboxamide
    • DTXSID40232722
    • AKOS009074974
    • NSC 147928
    • 2H-1-BENZOPYRAN-3-CARBOXAMIDE, 6-CHLORO-
    • AI6NA4YY50
    • NSC-147928
    • SCHEMBL26402084
    • Inchi: InChI=1S/C10H8ClNO2/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-4H,5H2,(H2,12,13)
    • InChI Key: AEVIHJUGCAKAMU-UHFFFAOYSA-N
    • SMILES: C1C(=CC2=C(O1)C=CC(=C2)Cl)C(=O)N

Computed Properties

  • Exact Mass: 209.0243562g/mol
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.3Ų

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